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Compound of Interest

Compound Name: OXA 06 dihydrochloride

Cat. No.: B1191921

Get Quote

\ J

Is this the molecule you are working with? Before proceeding, verify the identity of your
compound. The code "OXA" is frequently confused with Orexin peptides.

e« Compound Name: OXA 06 dihydrochloride[1][2]

Target:ROCK (Rho-associated kinase) Inhibitor (IC50 = 10 nM).[1][2]

Chemical Name: 2-Fluoro-N-[[4-(1H-pyrrolo[2,3-b]pyridin-4-
yl)phenyl]methyllbenzenemethanamine dihydrochloride.[1]

CAS No: 1825455-91-1 (dihydrochloride salt).[1][3]

Distinction: This is NOT Orexin-A (OXA) or the Orexin receptor agonist OXA (17-33).

Solubility & Stability Data

The following data represents the physicochemical limitations of OXA 06 dihydrochloride.

Solubility Profile
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. Molarity (Approx.) .

Solvent Max Solubility 2] Recommendation

Primary Solvent
DMSO 40 mg/mL ~100 mM

(Recommended)

Not Recommended
Water <1 mg/mL* <2mM

for Stock
Ethanol Low Low Not Recommended
PBS (pH 7.2) Insoluble N/A Do NOT use for Stock

*Note: While dihydrochloride salts are generally more hydrophilic, the lipophilic core of OXA 06
renders it unstable in neutral aqueous solutions at high concentrations. Direct dissolution in
water often leads to immediate precipitation or "crashing out" upon storage.

Preparation Protocols

Protocol A: Preparation of 10 mM Stock Solution
(DMSO)

Purpose: To create a stable, high-concentration master stock for long-term storage.
e Calculate: For a 5 mg vial of OXA 06 2HCI| (MW: 404.31 g/mol ):
o Target Volume = Mass (mg) / [Concentration (mM) x MW ( g/mol ) / 1000]
o Example:
of DMSO.
e Add Solvent: Add anhydrous DMSO (room temperature) to the vial.
o Dissolve: Vortex vigorously for 30—60 seconds.

o Troubleshooting: If particulates remain, warm the vial to 37°C in a water bath for 2
minutes, then vortex again. Sonication (30 sec) is permissible.
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 Aliquot: Dispense into small volumes (e.g., 50 pL) to avoid freeze-thaw cycles.

e Store: -20°C (stable for 6 months) or -80°C (stable for 1 year).

Protocol B: Working Solution (Aqueous Dilution)

Purpose: Diluting the DMSO stock into cell culture media or assay buffer.
Critical Rule: Always add the DMSO stock TO the aqueous buffer, never the reverse.
e Thaw: Thaw the DMSO stock aliquot at room temperature. Ensure it is fully liquid.
e Dilute:

o For a 10 uM final assay concentration (1:1000 dilution):

o Step 1 (Intermediate): Dilute 10 mM stock 1:10 in culture media (gives 1 mM, 10%
DMSO). Check for precipitation.

o Step 2 (Final): Dilute the intermediate 1:100 into the final well (gives 10 uM, 0.1% DMSO).

o Mix: Gently pipette up and down. Do not vortex vigorously if proteins/cells are present.

Workflow Visualization

The following diagram illustrates the safe dissolution and dilution pathway to prevent
precipitation.

. WARNING:
OXA 06 2HC| Il Do NOT dissolve
(Solid Powder) directly in Water/PBS

Anhydrous DMSO Add Master Stock immediate . Aliquot & Freeze  Thaw . Serial Dilution _ Add to Media Final Assay
(Solvent) (10-100 mM) (-20°C / -80°C) (Stepwise) (< 0.5% DMSO)
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Figure 1: Optimal workflow for solubilizing OXA 06 dihydrochloride, emphasizing DMSO as
the primary solvent.

Troubleshooting & FAQs
Q1: | added water to the powder and it turned cloudy. Can | save it?

» Diagnosis: The compound has precipitated due to the high pH of water relative to the local
concentration of the salt, or simply due to the lipophilicity of the free base.

o Solution: Attempt to rescue by adding pure DMSO dropwise until the solution clears.
However, the final concentration will be inaccurate. It is safer to discard and start fresh with
DMSO.

Q2: Can | use this compound for in vivo animal studies?
e Technical Note: Yes, but pure DMSO is toxic.

e Formulation: First dissolve in DMSO (e.g., 2% of final volume), then add PEG300 (40%),
Tween 80 (5%), and finally Saline/Water (53%).

o Order of Addition is critical: DMSO

PEG300
Tween 80

Water.[4] Adding water too early will cause precipitation.
Q3: Why does the solubility data vary between vendors?

e Reasoning: Vendors may test different batches with varying hydration states. The
"dihydrochloride" form is hygroscopic. If your batch has absorbed moisture, the molecular
weight effectively changes, and solubility in organic solvents may slightly decrease. Always
use the Batch Specific MW on your vial label for calculations.

Q4: Is OXA 06 light sensitive?
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o Best Practice: While no specific degradation pathway is cited for light, most indole-like and
pyridine-fused structures are susceptible to photo-oxidation over time. Store aliquots in
amber vials or wrapped in foil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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